Cas no 2137870-58-5 (1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl-)

• Product Name: 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl-
• CAS No: 2137870-58-5
• MF: C₁₄H₂₇N₃O₂
• MW: 269.383083581924
• CID: 5299625
• Update Time: 2025-06-07

1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl-

• Inchi： 1S/C14H27N3O2/c1-2-3-8-16-13(18)17-9-10-19-14(11-17)6-4-12(15)5-7-14/h12H,2-11,15H2,1H3,(H,16,18)
• InChI Key： DDYABXFHRRDRLM-UHFFFAOYSA-N
• SMILES： O1C2(CCC(N)CC2)CN(C(NCCCC)=O)CC1

Additional information on 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl-

Introduction to 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- (CAS No. 2137870-58-5) and Its Emerging Applications in Chemical Biology

The compound 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- (CAS No. 2137870-58-5) represents a fascinating molecular scaffold with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic amide derivative, characterized by its unique structural motif, has garnered attention due to its promising biological activities and synthetic versatility. The presence of both oxygen and nitrogen atoms in a spirocyclic arrangement imparts distinct physicochemical properties, making it a valuable candidate for drug discovery and molecular recognition studies.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry, with spirocyclic structures emerging as particularly innovative frameworks. The 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- scaffold exhibits a rigid core that can be modulated through various functionalization strategies, enabling the design of molecules with tailored biological profiles. This flexibility has positioned it as a key intermediate in the synthesis of potential therapeutic agents targeting a range of diseases.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The spirocyclic core disrupts traditional conformational preferences, allowing for the development of ligands that can bind to proteins or nucleic acids with high affinity and selectivity. Such properties are particularly valuable in the context of enzyme inhibition and receptor modulation, where precise molecular interactions are critical for therapeutic efficacy.

Recent studies have highlighted the compound's potential in modulating signaling pathways associated with inflammation and neurodegeneration. For instance, derivatives of 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- have been shown to interact with transcription factors and kinases involved in these pathways, suggesting their utility as lead compounds for drug development. The amino butyl substituent at the 9-position further enhances its pharmacological profile by contributing to solubility and bioavailability, making it an attractive candidate for further optimization.

The synthesis of this compound involves sophisticated organic transformations that highlight its synthetic accessibility while maintaining structural complexity. The spirocyclic connection is typically formed through intramolecular cyclization reactions, often employing transition metal catalysis to achieve high yields and regioselectivity. This synthetic approach not only underscores the compound's feasibility for large-scale production but also opens avenues for exploring analogues with modified substituents.

In the realm of drug discovery, computational methods have been increasingly employed to predict the biological activity of molecules like 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- before experimental validation. These virtual screening techniques leverage large datasets and machine learning algorithms to identify promising candidates based on their structural features and predicted interactions with biological targets. Such computational strategies have accelerated the discovery process, enabling researchers to prioritize compounds for further investigation.

The compound's unique structural features also make it an interesting candidate for material science applications beyond pharmaceuticals. Its rigid spirocyclic core can serve as a building block for supramolecular assemblies or functional materials, where precise molecular interactions are essential for achieving desired properties. For example, derivatives of this scaffold have been explored as components in self-assembling systems or as ligands for metal coordination complexes.

From a regulatory perspective, the handling and characterization of 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- (CAS No. 2137870-58-5) must adhere to rigorous safety standards to ensure worker protection and environmental compliance. While not classified as a hazardous substance under current regulations, proper storage conditions—such as temperature control and moisture exclusion—are recommended to maintain stability and prevent degradation.

The future prospects for this compound are vast, with ongoing research exploring its potential in various therapeutic areas. Collaborative efforts between academia and industry are likely to drive innovation by combining experimental expertise with advanced computational tools. As our understanding of biological systems continues to evolve, compounds like 1-Oxa-4-azaspiro[5.5]undecane-4-carboxamide, 9-amino-N-butyl- will undoubtedly play a pivotal role in shaping the next generation of treatments.